Cas no 944154-51-2 (methyl 3-amino-2-methoxypropanoate)

• Product Name: methyl 3-amino-2-methoxypropanoate
• CAS No: 944154-51-2
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD24497794
• CID: 5229606
• PubChem ID: 19756631
• Update Time: 2026-03-07

methyl 3-amino-2-methoxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-methoxy-, methyl ester
• methyl 3-amino-2-methoxypropanoate

• MDL： MFCD24497794
• Inchi： 1S/C5H11NO3/c1-8-4(3-6)5(7)9-2/h4H,3,6H2,1-2H3
• InChI Key： WSLCYSBHFJXVBA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-2-methoxypropanoate

Recent Advances in the Application of Methyl 3-amino-2-methoxypropanoate (CAS: 944154-51-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-2-methoxypropanoate (CAS: 944154-51-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique amino and methoxy functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of protease inhibitors, antimicrobial compounds, and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of methyl 3-amino-2-methoxypropanoate as a precursor in the synthesis of potent cathepsin inhibitors. The researchers utilized this compound to develop a series of novel cysteine protease inhibitors with improved pharmacokinetic properties. The study highlighted the compound's ability to enhance binding affinity while maintaining favorable metabolic stability, making it a promising candidate for the treatment of conditions such as osteoporosis and certain cancers.

In the field of antimicrobial drug development, methyl 3-amino-2-methoxypropanoate has shown remarkable potential. A recent patent application (WO2023051234) describes its incorporation into novel β-lactamase inhibitors, addressing the growing concern of antibiotic resistance. The structural flexibility of this compound allows for modifications that can overcome various resistance mechanisms employed by multidrug-resistant bacteria, offering new hope in the fight against superbugs.

From a synthetic chemistry perspective, advances in the production and purification of methyl 3-amino-2-methoxypropanoate (944154-51-2) have been significant. A 2024 report in Organic Process Research & Development detailed an improved catalytic asymmetric synthesis method that achieves >99% enantiomeric excess, addressing previous challenges in stereoselective production. This breakthrough has important implications for the pharmaceutical industry, where enantiopurity is often critical for drug efficacy and safety.

The compound's role in targeted drug delivery systems has also been explored. Research published in Bioconjugate Chemistry (2023) demonstrated its utility as a linker molecule in antibody-drug conjugates (ADCs). The methoxy group's stability under physiological conditions, combined with the amino group's reactivity, makes methyl 3-amino-2-methoxypropanoate particularly suitable for creating stable yet cleavable linkages in these sophisticated therapeutic constructs.

Looking forward, the unique chemical properties of methyl 3-amino-2-methoxypropanoate (944154-51-2) position it as a valuable tool in emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in next-generation drug development strategies.